Cas no 883035-24-3 (2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid)

• Product Name: 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid
• CAS No: 883035-24-3
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 3166211
• PubChem ID: 6375932
• Update Time: 2025-06-26

2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid
• (E)-2-acetamido-3-(3,5-difluorophenyl)prop-2-enoic acid
• 2-Acetamido-3-(3,5-difluorophenyl)acrylicacid
• AKOS025393373
• NS00097815
• 2-Acetamido-3-(3,5-difluorophenyl)acrylic acid
• GS-0041
• (2E)-3-(3,5-difluorophenyl)-2-acetamidoprop-2-enoic acid
• 883035-24-3

• MDL： MFCD27680350
• Inchi： 1S/C11H9F2NO3/c1-6(15)14-10(11(16)17)4-7-2-8(12)5-9(13)3-7/h2-5H,1H3,(H,14,15)(H,16,17)/b10-4+
• InChI Key： DHOMOKKAUSLKGQ-ONNFQVAWSA-N
• SMILES： FC1C=C(C=C(C=1)/C=C(\C(=O)O)/NC(C)=O)F

Computed Properties

• Exact Mass: 241.05504947g/mol
• Monoisotopic Mass: 241.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid

Introduction to 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid (CAS No. 883035-24-3) and Its Emerging Applications in Chemical Biology

2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 883035-24-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This molecule, featuring a conjugated system with an acetylamino substituent and a 3,5-difluorophenyl group, exhibits promising characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications.

The structural framework of 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of an acetylamino group (–NHCOCH₃) enhances its potential as a bioactive scaffold, while the 3,5-difluorophenyl moiety introduces electronic and steric effects that can modulate its interactions with biological targets. Such structural features are particularly relevant in the design of novel therapeutic agents, where precise control over molecular interactions is crucial.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The fluorine atoms in the 3,5-difluorophenyl group not only improve metabolic stability but also enhance binding affinity to biological receptors. This has led to increased interest in compounds like 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid, which may serve as intermediates or lead compounds for the synthesis of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The acetylamino group can act as a hydrogen bond acceptor or donor, facilitating interactions with enzyme active sites. Additionally, the conjugated double bond system (propenoic acid moiety) allows for electronic tuning, which can be exploited to fine-tune binding properties. These features make 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid a promising candidate for further investigation in enzyme inhibition studies.

In vitro studies have begun to explore the biochemical properties of 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid, revealing interesting interactions with various biological targets. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in numerous diseases. The fluorinated aromatic ring has been shown to enhance binding affinity to these targets, potentially leading to more potent and selective inhibitors.

The synthesis of 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid represents another area of active research. Given its complex structure, developing efficient synthetic routes is essential for both academic and industrial applications. Recent methodologies have focused on optimizing yield and purity while minimizing environmental impact. Advances in green chemistry principles have enabled the use of sustainable solvents and catalytic systems, making the production of this compound more environmentally friendly.

The potential applications of 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid extend beyond traditional pharmaceuticals. In agrochemical research, this compound has shown promise as a precursor for novel herbicides or pesticides due to its ability to interact with biological targets in plants. Additionally, its structural motifs may find utility in materials science, particularly in the development of advanced polymers or liquid crystals where fluorinated aromatic compounds are known to enhance material properties.

Future directions in the study of 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid include exploring its role in drug delivery systems. The compound’s ability to form stable complexes with other molecules makes it a candidate for nanocarrier-based drug delivery platforms. Such systems could improve therapeutic efficacy by enhancing bioavailability or targeting specific tissues within the body.

Furthermore, computational modeling and molecular dynamics simulations are being employed to gain deeper insights into the interactions between 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid and biological targets. These computational approaches can help predict binding affinities and optimize molecular structures before experimental validation. This integration of computational chemistry with traditional wet lab techniques is accelerating the discovery process for new bioactive compounds.

The growing interest in fluorinated compounds underscores their significance in modern chemical biology. The unique properties of 2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid, particularly its structural versatility and functional groups, position it as a key player in this evolving field. As research continues to uncover new applications and synthetic methodologies, this compound is likely to play an increasingly important role in both academic and industrial settings.